Laxiflorol A, the first example of 7,8:15,16-di-seco-15-nor-21-homo-ent-kauranoid from Isodon eriocalyx var. laxiflora†
RSC Advances Pub Date: 2014-11-27 DOI: 10.1039/C4RA12704H
Abstract
Laxiflorol A (1), an unprecedented 7,8:15,16-di-seco-15-nor-21-homo-ent-kauranoid, and its precursor analogue, laxiflorol B (2), were isolated from the leaves of Isodon eriocalyx var. laxiflora. The absolute configuration of 1 was determined by spectral methods and quantum chemical calculations. Compound 2 exhibited weak cytotoxicity.
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